![molecular formula C20H24ClNO3 B3924656 2-chloro-4-{[cyclopropyl(2-ethoxybenzyl)amino]methyl}-6-methoxyphenol](/img/structure/B3924656.png)
2-chloro-4-{[cyclopropyl(2-ethoxybenzyl)amino]methyl}-6-methoxyphenol
Overview
Description
2-chloro-4-{[cyclopropyl(2-ethoxybenzyl)amino]methyl}-6-methoxyphenol, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancer. It belongs to the class of drugs called kinase inhibitors, which work by blocking the activity of specific enzymes involved in cell growth and division.
Mechanism of Action
2-chloro-4-{[cyclopropyl(2-ethoxybenzyl)amino]methyl}-6-methoxyphenol works by inhibiting the activity of several kinases that are involved in cell growth and division. One of the main targets of this compound is Bruton's tyrosine kinase (BTK), which plays a critical role in the survival and proliferation of B cells. By blocking the activity of BTK, this compound can induce apoptosis (cell death) of B cells and inhibit the growth of tumors that rely on B cell signaling. This compound also inhibits the activity of AKT and ERK, which are involved in the survival and proliferation of various types of cancer cells.
Biochemical and physiological effects:
This compound has been shown to induce apoptosis of cancer cells in vitro and in vivo. It also inhibits the proliferation and migration of cancer cells and reduces the formation of new blood vessels that are necessary for tumor growth. This compound has been shown to be well-tolerated in preclinical studies, with no significant toxicity observed at therapeutic doses. However, further studies are needed to evaluate the long-term safety and efficacy of this compound in humans.
Advantages and Limitations for Lab Experiments
One advantage of 2-chloro-4-{[cyclopropyl(2-ethoxybenzyl)amino]methyl}-6-methoxyphenol is its potent antitumor activity and its ability to induce apoptosis of cancer cells. It also has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. However, one limitation of this compound is its low solubility, which can make it difficult to formulate for in vivo studies. Another limitation is its relatively low yield of synthesis, which can make it expensive to produce in large quantities.
Future Directions
There are several future directions for the development of 2-chloro-4-{[cyclopropyl(2-ethoxybenzyl)amino]methyl}-6-methoxyphenol as a cancer treatment. One direction is to evaluate its efficacy in combination with other anticancer drugs, such as chemotherapy or immunotherapy. Another direction is to identify biomarkers that can predict the response to this compound and to develop personalized treatment strategies based on these biomarkers. Finally, further studies are needed to evaluate the long-term safety and efficacy of this compound in humans and to optimize its formulation for clinical use.
Scientific Research Applications
2-chloro-4-{[cyclopropyl(2-ethoxybenzyl)amino]methyl}-6-methoxyphenol has been extensively studied for its potential as a treatment for various types of cancer, including lymphoma, leukemia, and multiple myeloma. It has been shown to inhibit the activity of several kinases that are involved in cell growth and division, including BTK, AKT, and ERK. In preclinical studies, this compound has demonstrated potent antitumor activity and has shown synergistic effects when used in combination with other anticancer drugs. Clinical trials are ongoing to evaluate the safety and efficacy of this compound in humans.
properties
IUPAC Name |
2-chloro-4-[[cyclopropyl-[(2-ethoxyphenyl)methyl]amino]methyl]-6-methoxyphenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClNO3/c1-3-25-18-7-5-4-6-15(18)13-22(16-8-9-16)12-14-10-17(21)20(23)19(11-14)24-2/h4-7,10-11,16,23H,3,8-9,12-13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDLFNFNQNQFBFX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CN(CC2=CC(=C(C(=C2)Cl)O)OC)C3CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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